Cas no 1795086-27-9 (2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide)

• Product Name: 2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide
• CAS No: 1795086-27-9
• MF: C₁₈H₁₉F₂NO₃
• MW: 335.345172166824
• CID: 5405100
• Update Time: 2025-10-18

2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide

• Inchi： 1S/C18H19F2NO3/c1-12-5-7-13(8-6-12)16(24-10-9-22)11-21-18(23)17-14(19)3-2-4-15(17)20/h2-8,16,22H,9-11H2,1H3,(H,21,23)
• InChI Key： UVDPFHBPWHNEPP-UHFFFAOYSA-N
• SMILES： C(NCC(OCCO)C1=CC=C(C)C=C1)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide

Introduction to CAS No. 1795086-27-9: 2,6-Difluoro-N-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)Ethyl]Benzamide

The compound CAS No. 1795086-27-9, also known as 2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule combines a benzamide core with fluoro substituents and a complex ethyl group, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in the design of bioisosteres and improved pharmacokinetic profiles. The presence of two fluoro groups at the 2 and 6 positions of the benzamide ring suggests potential for enhanced stability and selectivity in biological systems. Additionally, the ethyl group attached to the nitrogen atom introduces complexity to the molecule, potentially influencing its solubility, permeability, and interaction with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic acyl substitution and coupling reactions, to construct the benzamide framework. The incorporation of the hydroxyethoxy and methylphenyl groups into the ethyl side chain has been optimized through iterative experimentation, ensuring the molecule's stability and functionality.

In terms of biological activity, 2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets is attributed to its unique three-dimensional structure, which allows for favorable binding interactions. Furthermore, computational studies have provided insights into the molecule's pharmacophore characteristics, guiding its potential application in therapeutic areas such as oncology and neurodegenerative diseases.

The compound's structural features also make it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying substituents on the benzamide ring or altering the side chain composition, researchers can investigate how these changes influence biological activity. This approach has been instrumental in identifying lead compounds for further development.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercialization. Efforts are underway to optimize reaction conditions and streamline production processes to meet demand while maintaining quality standards. The integration of green chemistry principles into its synthesis is also being explored to minimize environmental impact.

In conclusion, CAS No. 1795086-27-9 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with promising biological activity, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make a meaningful contribution to the field of medicinal chemistry.